Cas no 109425-98-1 (n'-phenylmethanesulfonohydrazide)

• Product Name: n'-phenylmethanesulfonohydrazide
• CAS No: 109425-98-1
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• CID: 894202
• Update Time: 2025-10-30

n'-phenylmethanesulfonohydrazide Chemical and Physical Properties

Names and Identifiers

• n'-phenylmethanesulfonohydrazide

• Inchi： 1S/C7H10N2O2S/c1-12(10,11)9-8-7-5-3-2-4-6-7/h2-6,8-9H,1H3
• InChI Key： UQPFSVMPYHXOFG-UHFFFAOYSA-N
• SMILES： S(C)(NNC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 186.0464

Experimental Properties

• PSA: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines

Additional information on n'-phenylmethanesulfonohydrazide

Research Briefing on N'-Phenylmethanesulfonohydrazide (CAS: 109425-98-1) in Chemical Biology and Pharmaceutical Applications

N'-Phenylmethanesulfonohydrazide (CAS: 109425-98-1) is a sulfonohydrazide derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique sulfonohydrazide functional group, has been explored for its role in drug discovery, enzyme inhibition, and as a building block in organic synthesis. Recent studies have highlighted its versatility and efficacy in various biochemical and pharmacological contexts, making it a subject of ongoing investigation.

One of the primary areas of interest for N'-phenylmethanesulfonohydrazide is its potential as an enzyme inhibitor. Research has demonstrated its ability to selectively target and inhibit specific enzymes involved in disease pathways, such as those implicated in cancer and inflammatory disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of this compound exhibited potent inhibitory activity against carbonic anhydrase isoforms, which are relevant in cancer therapy and other metabolic disorders. The study underscored the compound's high binding affinity and selectivity, positioning it as a promising candidate for further drug development.

In addition to its enzyme inhibitory properties, N'-phenylmethanesulfonohydrazide has been investigated for its role in organic synthesis. Its sulfonohydrazide moiety serves as a versatile intermediate for the construction of more complex molecules. Recent work in the field of synthetic chemistry has demonstrated its utility in the preparation of heterocyclic compounds, which are prevalent in many pharmaceuticals. A 2022 publication in Organic Letters detailed a novel synthetic route utilizing this compound to achieve high yields of biologically active pyrrole derivatives, showcasing its potential as a key reagent in medicinal chemistry.

The pharmacokinetic and toxicological profiles of N'-phenylmethanesulfonohydrazide have also been subjects of recent research. Preliminary in vitro and in vivo studies suggest that the compound exhibits favorable absorption and distribution characteristics, with low toxicity at therapeutic doses. However, further preclinical studies are needed to fully elucidate its safety and efficacy profiles. A 2023 review in Chemical Research in Toxicology highlighted the need for comprehensive toxicological assessments to ensure its suitability for clinical applications.

Looking ahead, the potential applications of N'-phenylmethanesulfonohydrazide extend beyond its current uses. Emerging research suggests its utility in targeted drug delivery systems, where its chemical properties could be leveraged to enhance the specificity and efficacy of therapeutic agents. Additionally, its role in the development of novel antimicrobial agents is being explored, given the increasing need for new antibiotics to combat drug-resistant pathogens. A recent preprint on bioRxiv proposed its use in combination therapies to overcome resistance mechanisms in bacterial infections.

In conclusion, N'-phenylmethanesulfonohydrazide (CAS: 109425-98-1) represents a multifaceted compound with significant promise in chemical biology and pharmaceutical research. Its applications in enzyme inhibition, organic synthesis, and potential therapeutic uses underscore its value as a subject of ongoing study. Future research should focus on expanding its pharmacological profile, optimizing its synthetic routes, and exploring its clinical potential. As the field advances, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.